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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594549

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological activities of 17-Hydroxyisolathyrol, a lathyrol-type diterpenoid. Due to

the limited availability of specific experimental data for 17-Hydroxyisolathyrol in peer-

reviewed literature, this guide also draws upon data from closely related lathyrol diterpenoids

isolated from its natural source, Euphorbia lathyris, to infer its probable characteristics and

biological functions.

Chemical Structure and Properties
17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrol family. These

natural products are characterized by a complex tricyclic carbon skeleton.
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Property Value Source

IUPAC Name

(3Z,9Z)-1,11,13-trihydroxy-10-

(hydroxymethyl)-3,6,6,14-

tetramethyltricyclo[10.3.0.05,7]

pentadeca-3,9-dien-2-one

Commercial Vendor Data

CAS Number 93551-00-9 Commercial Vendor Data

Molecular Formula C₂₀H₃₀O₅ [1]

Molecular Weight 350.45 g/mol [1]

Physicochemical Properties

Specific experimental data for the physicochemical properties of 17-Hydroxyisolathyrol, such

as melting point, boiling point, and optical rotation, are not readily available in the reviewed

scientific literature. However, based on its chemical structure and data from commercial

suppliers, the following information can be provided.

Property Value Source

Appearance Light yellow to yellow solid [1]

Solubility Soluble in DMSO [1]

Purity
Available in various purities

(e.g., >95%, >98%, >99%)
Commercial Vendor Data

Spectral Data

Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 17-
Hydroxyisolathyrol are not available in the surveyed literature. The structural elucidation of

lathyrol diterpenoids is typically achieved through a combination of these spectroscopic

techniques. For reference, studies on other lathyrol diterpenoids from Euphorbia lathyris

provide extensive NMR and mass spectrometry data that are crucial for their

characterization[2].
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Potential Biological Activity and Signaling Pathway
While no specific studies on the biological activity of 17-Hydroxyisolathyrol have been

identified, a significant body of research on other lathyrol diterpenoids isolated from Euphorbia

lathyris points towards potent anti-inflammatory properties[3][4][5].

These compounds have been shown to inhibit the production of nitric oxide (NO), a key

inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW

264.7)[3][4]. The mechanism of this anti-inflammatory action is linked to the downregulation of

inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression.

This inhibitory effect on pro-inflammatory gene expression is often mediated through the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In

unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.

Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and degraded,

allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory

genes. Lathyrol diterpenoids have been shown to reduce the phosphorylation of IκBα, thereby

preventing NF-κB activation and subsequent inflammation[4][6].

Based on this evidence, it is highly probable that 17-Hydroxyisolathyrol also exerts anti-

inflammatory effects through the inhibition of the NF-κB signaling pathway.
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Caption: Proposed anti-inflammatory mechanism of 17-Hydroxyisolathyrol via inhibition of the

NF-κB signaling pathway.

Experimental Protocols
The following is a detailed methodology for a key experiment used to assess the anti-

inflammatory activity of compounds like 17-Hydroxyisolathyrol.

Nitric Oxide Production Assay in RAW 264.7 Macrophages

This protocol is based on the widely used Griess assay to measure nitrite, a stable product of

NO.

Materials:

RAW 264.7 macrophage cell line

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Lipopolysaccharide (LPS) from E. coli

17-Hydroxyisolathyrol (dissolved in DMSO)

Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B:

0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

Sodium nitrite (for standard curve)

96-well cell culture plates

Microplate reader

Procedure:

Cell Culture:
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Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a humidified 5% CO₂ incubator.

Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere

overnight.

Compound Treatment:

Prepare serial dilutions of 17-Hydroxyisolathyrol in DMEM. The final concentration of

DMSO should be less than 0.1% to avoid cytotoxicity.

Remove the old medium from the cells and replace it with fresh medium containing the

different concentrations of 17-Hydroxyisolathyrol.

Incubate for 1 hour.

Inflammatory Stimulation:

Add LPS to each well to a final concentration of 1 µg/mL (except for the negative control

wells).

Incubate the plate for 24 hours.

Griess Assay:

Prepare the Griess reagent by mixing equal volumes of Component A and Component B

just before use.

Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

Add 50 µL of the Griess reagent to each well containing the supernatant.

Incubate at room temperature for 10-15 minutes, protected from light.

Measurement and Analysis:

Measure the absorbance at 540 nm using a microplate reader.

Prepare a standard curve using known concentrations of sodium nitrite.
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Calculate the nitrite concentration in the samples from the standard curve.

Determine the inhibitory effect of 17-Hydroxyisolathyrol on NO production.

Preparation

Experiment

Griess Assay

Data Analysis

Culture RAW 264.7 cells

Seed cells in 96-well plate

Treat with 17-Hydroxyisolathyrol

Stimulate with LPS

Incubate for 24h

Collect supernatant

Add Griess Reagent

Measure absorbance at 540nm

Calculate NO concentration

Generate standard curve

Determine % inhibition
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Caption: Experimental workflow for the determination of nitric oxide inhibition.

Conclusion
17-Hydroxyisolathyrol is a lathyrol-type diterpenoid with significant potential as an anti-

inflammatory agent. While specific experimental data for this compound remains to be fully

disclosed in the scientific literature, the well-documented activities of related compounds from

Euphorbia lathyris provide a strong basis for its likely biological profile. The proposed

mechanism of action through the inhibition of the NF-κB signaling pathway offers a clear

direction for future research. The provided experimental protocol for assessing nitric oxide

production serves as a foundational method for investigating the anti-inflammatory efficacy of

17-Hydroxyisolathyrol and its analogs. Further studies are warranted to fully characterize this

compound and validate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b15594549/docs#17-hydroxyisolathyrol-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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